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Compound of Interest

Compound Name: Dimethyl sebacate

Cat. No.: B1680942 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Dimethyl sebacate, the dimethyl ester of decanedioic acid, is a pivotal chemical intermediate

with a broad spectrum of applications, ranging from polymer synthesis to the development of

specialized pharmaceuticals.[1][2] Its linear aliphatic structure, flanked by two ester

functionalities, imparts a unique combination of flexibility, reactivity, and compatibility, making it

a valuable building block in organic synthesis. This technical guide provides a comprehensive

overview of the role of dimethyl sebacate as a chemical intermediate, with a focus on its

application in the synthesis of Hindered Amine Light Stabilizers (HALS), advanced polymers,

and other key organic molecules.

Physicochemical Properties of Dimethyl Sebacate
A thorough understanding of the physical and chemical properties of dimethyl sebacate is

essential for its effective use in synthesis.
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Property Value Reference

CAS Number 106-79-6 [2]

Molecular Formula C12H22O4 [3]

Molecular Weight 230.30 g/mol [3]

Appearance
Colorless liquid to white solid

(below 26 °C)
[4]

Melting Point 29 - 31 °C [5][6]

Boiling Point 158 °C at 13 hPa [6]

Density 0.988 g/mL at 25 °C [7]

Water Solubility Insoluble [7]

log Pow (Octanol/Water

Partition Coefficient)
3.38 [5]

Key Synthetic Applications
Dimethyl sebacate serves as a crucial precursor in several important industrial syntheses.

Synthesis of Hindered Amine Light Stabilizers (HALS)
One of the most significant applications of dimethyl sebacate is in the production of HALS,

which are critical additives for preventing the degradation of polymers by light and heat.[1][7][8]

A prominent example is the synthesis of bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate, a widely

used HALS.

Reaction Scheme:
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Dimethyl Sebacate

Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate

Transesterification

2,2,6,6-tetramethyl-4-hydroxypiperidine

Methanol
Byproduct

Mix equimolar glycerol and dimethyl sebacate

Microwave irradiation (e.g., 650 W, 3 min with intervals)

Obtain PGS pre-polymer

Curing (thermal crosslinking)

Final PGS elastomer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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